Cas no 245-46-5 (Pyrimido[1,2-a]indole)

Pyrimido[1,2-a]indole structure
Pyrimido[1,2-a]indole structure
Product Name:Pyrimido[1,2-a]indole
CAS No:245-46-5
MF:C11H8N2
MW:168.194622039795
CID:238552
PubChem ID:13143755
Update Time:2025-04-19

Pyrimido[1,2-a]indole Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[1,2-a]indole
    • SCHEMBL6260887
    • 245-46-5
    • DTXSID40521547
    • Inchi: 1S/C11H8N2/c1-2-5-10-9(4-1)8-11-12-6-3-7-13(10)11/h1-8H
    • InChI Key: HBBKFNCURJQICW-UHFFFAOYSA-N
    • SMILES: N12C=CC=NC1=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 168.06884
  • Monoisotopic Mass: 168.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.3
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